molecular formula C10H11N3O B8559255 1H-benzoimidazole-4-carboxylic acid dimethylamide

1H-benzoimidazole-4-carboxylic acid dimethylamide

Cat. No. B8559255
M. Wt: 189.21 g/mol
InChI Key: PSZCKOSQZGFNHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-benzoimidazole-4-carboxylic acid dimethylamide is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-benzoimidazole-4-carboxylic acid dimethylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-benzoimidazole-4-carboxylic acid dimethylamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1H-benzoimidazole-4-carboxylic acid dimethylamide

Molecular Formula

C10H11N3O

Molecular Weight

189.21 g/mol

IUPAC Name

N,N-dimethyl-1H-benzimidazole-4-carboxamide

InChI

InChI=1S/C10H11N3O/c1-13(2)10(14)7-4-3-5-8-9(7)12-6-11-8/h3-6H,1-2H3,(H,11,12)

InChI Key

PSZCKOSQZGFNHP-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)C1=C2C(=CC=C1)NC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 1H-benzoimidazole-4-carboxylic acid hydrochloride (1 g, 5.04 mmol), dimethylamine (2M in THF; 3.78 mL, 7.55 mmol) and ethyldiisopropylamine (3.51 mL, 20.1 mmol) in DMF (5.0 mL) at room temperature was added O-benzotriazole-N,N,N′,N′-tetramethyl-uronium-hexafluoro-phosphate (1.95 g, 5.14 mmol) in a single portion. The mixture was stirred at room temperature overnight then concentrated in vacuo. The product was purified by SiO2 chromatography followed by trituration with Et2O providing 1H-benzoimidazole-4-carboxylic acid dimethylamide (730 mg).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
3.78 mL
Type
reactant
Reaction Step One
Quantity
3.51 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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